Cas no 2171282-03-2 ((4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid)

• Product name: (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171282-03-2
• MF: C₂₃H₂₂N₂O₅S
• MW: 438.496184825897
• CID: 5761819
• PubChem ID: 165826056

(4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171282-03-2
• (4R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1486823
• (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C23H22N2O5S/c26-21(25-14-31-13-20(25)22(27)28)10-5-11-24-23(29)30-12-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,19-20H,11-14H2,(H,24,29)(H,27,28)/b10-5+/t20-/m0/s1
• InChI Key： ATXIWKUBDBLCQU-JOCSGSGBSA-N
• SMILES： S1CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 438.12494298g/mol
• Monoisotopic Mass: 438.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 3

Additional information on (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid

Recent Advances in the Study of (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171282-03-2)

The compound (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171282-03-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazolidine core and Fmoc-protected amino group, has shown promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its synthetic pathways, biological activities, and potential therapeutic uses, making it a compound of high interest for researchers in the field.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted reactions to achieve a yield of over 85%, significantly higher than previous methods. This advancement is crucial for enabling large-scale production and further pharmacological studies.

In addition to synthetic improvements, the biological activity of (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibitory effects on certain pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role in targeted drug delivery systems has been explored. Researchers have functionalized nanoparticles with (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid to enhance their binding affinity to specific cellular receptors. A recent publication in Advanced Drug Delivery Reviews (2024) highlighted the successful use of these functionalized nanoparticles in delivering anticancer drugs to tumor sites with reduced off-target effects, showcasing the compound's versatility in biomedical applications.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing studies are investigating its metabolic stability, potential toxicity, and interactions with other drugs. These efforts are essential for translating laboratory findings into clinical applications. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of therapies based on this compound.

In conclusion, (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171282-03-2) represents a promising candidate for various therapeutic and biomedical applications. Recent advancements in its synthesis, biological activity, and drug delivery potential underscore its significance in the field. Continued research and collaboration will be vital for unlocking its full potential and addressing existing challenges.